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Compound of Interest

Compound Name: 2-Methoxy-1-butanol

Cat. No.: B096681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-Methoxy-1-butanol (CAS No. 15467-25-1). The information is intended to

support researchers, scientists, and professionals in drug development in the safe handling

and use of this chemical. Due to a lack of extensive toxicological data in publicly available

literature, a cautious approach to handling is advised, based on its known physical and

chemical properties.

Chemical Identification and Physical Properties
2-Methoxy-1-butanol is a colorless to almost colorless clear liquid.[1] It possesses the

molecular formula C5H12O2 and a molecular weight of 104.15 g/mol .[2]

Table 1: Physical and Chemical Properties of 2-Methoxy-1-butanol
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Property Value Source(s)

CAS Number 15467-25-1 [3]

Molecular Formula C5H12O2 [3]

Molecular Weight 104.15 g/mol [2]

Appearance
Colorless to Almost colorless

clear liquid
[1]

Boiling Point 146 °C [2][4]

Density 0.93 g/cm³ [2][3]

Refractive Index 1.42 [1]

Solubility No data available [3]

Hazard Identification and Classification
The primary hazard associated with 2-Methoxy-1-butanol is its flammability. It is classified as

a Flammable liquid, Category 3, according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).[2][3]

Table 2: Flammability and Explosive Properties of 2-Methoxy-1-butanol

Property Value Source(s)

GHS Classification Flammable liquid, Category 3 [2][3]

Hazard Statement
H226: Flammable liquid and

vapor
[2][3]

Signal Word Warning [3]

Flash Point 47 °C [1]

Autoignition Temperature No data available

Lower Explosive Limit No data available [3]

Upper Explosive Limit No data available [3]
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Toxicological Information
There is a significant lack of specific toxicological data for 2-Methoxy-1-butanol in publicly

accessible databases.[3][5] No definitive values for acute toxicity (LD50/LC50), skin

corrosion/irritation, or serious eye damage/irritation have been established for this specific

chemical. However, related isomers have been shown to cause irritation.[6] Therefore, it is

prudent to handle 2-Methoxy-1-butanol with care, assuming it may be irritating to the skin,

eyes, and respiratory tract.

Table 3: Toxicological Data for 2-Methoxy-1-butanol

Endpoint Value Source(s)

Acute Oral Toxicity (LD50) No data available [5]

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity

(LC50)
No data available

Skin Corrosion/Irritation No data available [5]

Serious Eye Damage/Irritation No data available [5]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available [5]

Specific Target Organ Toxicity

(Single Exposure)
No data available

Specific Target Organ Toxicity

(Repeated Exposure)
No data available

Aspiration Hazard No data available
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Experimental Protocols
Flash Point Determination
The flash point of a volatile chemical is determined experimentally using a closed-cup or open-

cup apparatus. The general principle involves heating the substance at a controlled rate while

periodically introducing an ignition source to the vapor space above the liquid. The flash point is

the lowest temperature at which the vapors ignite to produce a flash.

A common standardized method is the Pensky-Martens closed-cup test (ASTM D93). The

general procedure is as follows:

The test liquid is poured into a test cup to a specified level.

The cup is fitted with a lid containing a stirrer and a thermometer.

The liquid is heated at a slow, constant rate (e.g., 5-6 °C/min).[5]

The sample is stirred at a specified rate to ensure temperature uniformity.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is introduced into the vapor space of the cup.

The temperature at which a distinct flash is observed inside the cup is recorded as the flash

point.[5]

Acute Oral Toxicity (LD50) Determination
Acute oral toxicity is typically determined using animal studies following internationally

recognized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD). The aim is to find the median lethal dose (LD50), which is the dose of a

substance that is lethal to 50% of the tested animal population. Several OECD guidelines (TG

420, 423, and 425) describe methods to determine acute oral toxicity while aiming to reduce

the number of animals used.[4][7][8][9][10]

A general procedure, such as the Acute Toxic Class Method (OECD TG 423), involves the

following steps:
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Healthy, young adult animals of a single sex (usually females) are selected and acclimatized

to the laboratory conditions.[10]

The animals are fasted prior to the administration of the test substance.

The test substance is administered orally in a stepwise procedure using a small number of

animals per step (typically 3).[10]

Dosing starts at a predefined level based on the expected toxicity of the substance.

The animals are observed for signs of toxicity and mortality at specified intervals after dosing

and for a total of 14 days.[10]

Depending on the outcome (mortality or survival) in one step, the dose for the next step is

either increased or decreased.

The results are used to classify the substance for acute toxicity according to the GHS.[4]

Safe Handling and Storage
The following workflow outlines the essential precautions for handling 2-Methoxy-1-butanol,
primarily focusing on its flammability.
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start_end assessment ppe handling storage spill_fire waste Start Handling
2-Methoxy-1-butanol

Conduct Risk Assessment
(Flammable Liquid - Cat. 3)

Select Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Prepare Work Area:
- Well-ventilated area (Fume Hood)

- No ignition sources
- Ground/bond equipment

Handle Chemical Safely:
- Use non-sparking tools

- Avoid aerosol generation
- Keep container closed

Store Properly:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from heat and oxidizers

Spill or Fire?

Spill Response:
- Absorb with inert material

- Ventilate area
- Use spark-proof tools

Spill

Fire Response:
- Use dry chemical, CO2, or

  alcohol-resistant foam
- Cool containers with water spray

Fire

Dispose of Waste:
- Follow institutional and

  local regulations

No

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methoxy-1-butanol.
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Key Handling Precautions:
Ventilation: Always handle in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of vapors.[3]

Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of

ignition. Use explosion-proof electrical equipment and non-sparking tools.[3][11]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.[3]

Skin Protection: Wear suitable chemical-resistant gloves and a lab coat.[3]

Respiratory Protection: If ventilation is inadequate or if aerosols are generated, use a

suitable respirator.

Storage Conditions:
Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Store away from incompatible materials such as strong oxidizing agents.[3]

First Aid Measures
In the event of exposure to 2-Methoxy-1-butanol, the following first aid measures should be

taken promptly.
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exposure_type

action

medical_advice

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Keep at rest.

Remove contaminated clothing.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Get medical advice/attention
if you feel unwell.

Get medical advice/attention
if irritation or rash occurs.

Get medical advice/attention
if eye irritation persists.

Get medical advice/attention
if you feel unwell.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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